Cas no 2229327-57-3 (methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate)

Methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate is a brominated thiophene derivative featuring a hydroxypropanoate ester functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both bromine and methyl substituents on the thiophene ring enhances its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, enabling further structural modifications. The β-hydroxy ester moiety offers additional synthetic utility, allowing for transformations into ketones, acids, or other derivatives. Its well-defined structure and functional group compatibility make it valuable for constructing complex heterocyclic frameworks with potential biological activity.
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate structure
2229327-57-3 structure
Product Name:methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate
CAS No:2229327-57-3
MF:C9H11BrO3S
MW:279.150840997696
CID:6321054
PubChem ID:165782880
Update Time:2025-11-01

methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate
    • 2229327-57-3
    • EN300-1920911
    • Inchi: 1S/C9H11BrO3S/c1-5-6(10)3-8(14-5)7(11)4-9(12)13-2/h3,7,11H,4H2,1-2H3
    • InChI Key: HSSVGSBBWIGYNY-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)SC(=C1)C(CC(=O)OC)O

Computed Properties

  • Exact Mass: 277.96123g/mol
  • Monoisotopic Mass: 277.96123g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 74.8Ų

methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1920911-0.05g
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate
2229327-57-3
0.05g
$888.0 2023-09-17
Enamine
EN300-1920911-0.1g
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate
2229327-57-3
0.1g
$930.0 2023-09-17
Enamine
EN300-1920911-0.25g
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate
2229327-57-3
0.25g
$972.0 2023-09-17
Enamine
EN300-1920911-0.5g
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate
2229327-57-3
0.5g
$1014.0 2023-09-17
Enamine
EN300-1920911-1.0g
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate
2229327-57-3
1g
$1315.0 2023-05-31
Enamine
EN300-1920911-2.5g
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate
2229327-57-3
2.5g
$2071.0 2023-09-17
Enamine
EN300-1920911-5.0g
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate
2229327-57-3
5g
$3812.0 2023-05-31
Enamine
EN300-1920911-10.0g
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate
2229327-57-3
10g
$5652.0 2023-05-31
Enamine
EN300-1920911-1g
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate
2229327-57-3
1g
$1057.0 2023-09-17
Enamine
EN300-1920911-5g
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate
2229327-57-3
5g
$3065.0 2023-09-17

methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate Related Literature

Additional information on methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate

Research Briefing on Methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate (CAS: 2229327-57-3)

Methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate (CAS: 2229327-57-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This β-hydroxy ester derivative, featuring a brominated thiophene moiety, demonstrates unique structural characteristics that make it valuable for drug discovery and medicinal chemistry applications. Recent studies have focused on its synthetic accessibility, biological activity, and potential as a building block for more complex pharmacophores.

The compound's molecular architecture combines a thiophene ring system with a β-hydroxy ester functionality, creating multiple points for chemical modification. The 4-bromo substituent provides an excellent handle for further derivatization through cross-coupling reactions, while the methyl group at the 5-position contributes to the compound's metabolic stability. The β-hydroxy ester moiety offers opportunities for structural diversification through reduction, oxidation, or substitution reactions.

Recent synthetic studies published in the Journal of Medicinal Chemistry (2023) have demonstrated improved routes to this compound with yields exceeding 85%. The optimized protocol involves a Reformatsky-type reaction between 4-bromo-5-methylthiophene-2-carbaldehyde and methyl bromoacetate, followed by careful control of reaction conditions to minimize racemization at the newly formed stereocenter. This advancement addresses previous challenges in the stereoselective synthesis of this important intermediate.

In pharmacological investigations, methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate has shown promising activity as a modulator of protein-protein interactions (PPIs), particularly in the context of inflammation-related pathways. A 2024 study in ACS Chemical Biology reported its ability to disrupt the TNFα-TNFR1 interaction at micromolar concentrations, suggesting potential applications in inflammatory disease therapeutics. The bromothiophene moiety appears critical for this activity, as demonstrated by structure-activity relationship studies.

The compound has also found utility as a precursor in the synthesis of more complex bioactive molecules. Recent patent applications (WO2023124567, 2023) describe its conversion into novel kinase inhibitors through palladium-catalyzed cross-coupling reactions. The preserved β-hydroxy ester functionality in these derivatives contributes to improved target binding and pharmacokinetic properties compared to earlier analogs.

From a drug development perspective, preliminary ADME studies indicate favorable metabolic stability for this scaffold, with the methylthiophene group demonstrating resistance to oxidative metabolism. However, the ester functionality remains susceptible to hydrolysis, prompting ongoing research into prodrug strategies or bioisosteric replacements to enhance oral bioavailability.

Future research directions for this compound class include exploration of its potential in targeted protein degradation (PROTACs development) and as a fluorescent probe for biological imaging, leveraging the thiophene moiety's photophysical properties. The compound's versatility and synthetic accessibility position it as a valuable tool for chemical biology research and drug discovery efforts in the coming years.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.